Cas no 2649057-93-0 (1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene)

• Product Name: 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene
• CAS No: 2649057-93-0
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6127065
• PubChem ID: 165859927
• Update Time: 2025-11-01

1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene
• 2649057-93-0
• EN300-1976087

• Inchi： 1S/C10H10ClNO2/c1-7(12-6-13)10-8(11)4-3-5-9(10)14-2/h3-5,7H,1-2H3
• InChI Key： KXMZWWZNWFYFPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)N=C=O)OC

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene

1-Chloro-2-(1-Isocyanatoethyl)-3-Methoxybenzene: An Overview of a Versatile Compound (CAS No. 2649057-93-0)

1-Chloro-2-(1-isocyanatoethyl)-3-methoxybenzene (CAS No. 2649057-93-0) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional versatility.

The molecular structure of 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene consists of a benzene ring substituted with a chloro group at the 1-position, an isocyanatoethyl group at the 2-position, and a methoxy group at the 3-position. The presence of these functional groups imparts distinct chemical properties that make this compound valuable in various synthetic transformations and as a building block for more complex molecules.

In the realm of organic synthesis, 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene serves as an important intermediate in the synthesis of pharmaceuticals and agrochemicals. The isocyanato group, in particular, is highly reactive and can participate in a variety of reactions such as nucleophilic addition, condensation, and polymerization. This reactivity makes it an ideal candidate for the synthesis of urethanes, which are widely used in coatings, adhesives, and elastomers.

Recent studies have highlighted the potential of 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene in pharmaceutical research. For instance, researchers at the University of California have explored its use as a precursor for the development of novel anti-inflammatory agents. The chloro and methoxy substituents on the benzene ring contribute to its lipophilicity, which is crucial for enhancing the bioavailability and efficacy of drug candidates. Additionally, the isocyanato group can be readily modified to introduce various functional groups, allowing for the fine-tuning of pharmacological properties.

In materials science, 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene has shown promise as a monomer for the synthesis of advanced polymers. The combination of its aromatic backbone and reactive functional groups enables the formation of polymers with tailored mechanical properties and thermal stability. These polymers find applications in areas such as electronic devices, where they can serve as insulating materials or components in flexible displays.

The synthesis of 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-methoxybenzyl chloride with ethyl isocyanate followed by chlorination at the 1-position. Advances in catalytic methods have further improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Safety considerations are paramount when handling 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and goggles should be worn during laboratory operations to ensure safety.

In conclusion, 1-chloro-2-(1-isocyanatoethyl)-3-methoxybenzene (CAS No. 2649057-93-0) is a versatile compound with significant potential in various scientific and industrial applications. Its unique molecular structure and reactivity make it an invaluable tool for researchers and chemists working in organic synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.